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Chemical Profile of 2-Bromobutanal

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromobutanal

CAS No.: 24764-97-4

Cat. No.: S686174

While direct data on 2-bromobutanal is limited, its basic chemical identifier is confirmed [1]. The

compound is closely related to 2-bromobutane, a common reagent for which substantial handling data exists

[2] [3] [4].

Property Value | Description

Molecular Formula C4H7BroO [1]

Average Mass 151.003 g/mol [1]

CAS Registry Number 24764-97-4 [1]

Related Compound 2-Bromobutane (precursor/analog)

Appearance Information unavailable (2-Bromobutane: colorless liquid [2] [3])

Key Hazard (2-Bromobutane) Highly flammabile liquid; flash point 21-70°F (21°C) [3] [4]

Proposed Synthesis Pathway and Mechanism

While a specific flash chemistry protocol is unavailable, 2-bromobutanal can be synthesized via alpha (a)-
halogenation of butanal. The diagram below illustrates the general acid-catalyzed mechanism for this

reaction.
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Suggested Protocol for Alpha-Halogenation in Flash
Chemistry

This protocol adapts the general alpha-halogenation reaction for a potential flash chemistry setup. Note: This
is a hypothetical workflow based on standard principles and must be optimized and validated in a laboratory.
Objective

To synthesize 2-bromobutanal via the a-halogenation of butanal using bromine in a continuous flow reactor.

Materials and Equipment

¢ Reactants: Butanal (=99%), Bromine (Brz, 299.5%), Acetic acid (glacial).
¢ Solvent: Dichloromethane (DCM) or Acetic acid.
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e Apparatus:
o Syringe pumps (2 or more)
o Microfluidic flow reactor (e.g., a simple PTFE tube coil chip)
o Static mixer (optional)
o Cooling bath (for exotherm management)
o Product collection vessel containing a quenching solution (e.g., aqueous sodium thiosulfate)

Experimental Procedure

¢ Solution Preparation: Prepare two separate solutions.

o Solution A: Butanal dissolved in a suitable solvent (e.g., DCM or acetic acid). A typical
concentration could be 1.0 M.
o Solution B: Bromine dissolved in the same solvent at an equimolar concentration (e.g., 1.0 M).

e Reactor Setup: Load the solutions into separate syringes mounted on syringe pumps. Connect the

syringe outputs to the inlets of the flow reactor. Ensure all connections are secure.

¢ Reaction Execution:

o Activate the pumps to introduce Solution A and Solution B into the reactor simultaneously at a
determined flow rate. The combined flow rate will define the reaction's residence time.

o Maintain the reactor temperature using a cooling bath, as the reaction can be exothermic. A
temperature between 0°C to 25°C is a suggested starting point.

o Allow the reaction mixture to flow through the reactor. The internal volume of the reactor and
the total flow rate will determine the residence time (e.g., a 10 mL reactor volume with a
combined flow rate of 2 mL/min gives a 5-minute residence time). Start with short residence
times (e.g., 30 seconds to 5 minutes).

¢ Product Quenching and Work-up:

o Collect the output stream from the reactor directly into a vessel containing an aqueous solution
of sodium thiosulfate. This will quench any unreacted bromine.

o Separate the organic layer.

o Wash the organic layer successively with saturated sodium bicarbonate solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter and concentrate the solution under reduced pressure to obtain the crude product.

o Purify the crude 2-bromobutanal by techniques such as flash chromatography or distillation.
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Critical Parameters for Flash Chemistry Optimization

Parameter Consideration & Impact

Residence Time  Key advantage of flash chemistry. Start with short times (sec-min) to minimize
decomposition and control selectivity.

Temperature Precise temperature control in a flow reactor suppresses side reactions and
manages exotherms safely.

Stoichiometry Precise control of reactant ratios (Butanal:Brz) is achievable with high-precision
pumps.

Reactor Micromixer efficiency determines mixing quality, crucial for this fast reaction.

Geometry

Safety and Handling Notes

e Bromine (Brz2) is highly toxic, corrosive, and a strong oxidizer. It must be handled in a fume hood with
appropriate personal protective equipment (PPE).

e 2-Bromobutanal and its precursor 2-bromobutane are highly flammable and likely skin and eye
irritants [3] [4].

¢ All reactions should be conducted with proper engineering controls and risk assessment. The use of
flash chemistry can inherently improve safety by containing small volumes of hazardous materials.

Conclusion and Future Directions

Although a dedicated protocol for 2-bremobutanal in flash chemistry is not established, the principles of
alpha-halogenation provide a solid foundation for developing one. The transition from traditional batch to
continuous flow methods can potentially offer significant benefits in yield, selectivity, and safety for this

synthesis.

Future work should focus on empirically determining the optimal parameters for this reaction within a flow

system, including residence time, temperature, and solvent effects.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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